Cas no 2493239-46-4 (AMPK activator 4)

• Product Name: AMPK activator 4
• CAS No: 2493239-46-4
• MF: C₂₄H₂₁ClN₂O₃
• MW: 420.888145208359
• CID: 4766684
• PubChem ID: 154573764
• Update Time: 2025-06-08

AMPK activator 4 Chemical and Physical Properties

Names and Identifiers

• AMPK activator 4
• 2-(4-chlorophenoxy)-N-[4-[(4-cyanophenyl)methoxy]phenyl]-2-methylpropanamide
• CHEMBL4798218
• HY-131334
• G17622
• MS-27389
• 2493239-46-4
• CS-0133422

• Inchi： 1S/C24H21ClN2O3/c1-24(2,30-22-11-7-19(25)8-12-22)23(28)27-20-9-13-21(14-10-20)29-16-18-5-3-17(15-26)4-6-18/h3-14H,16H2,1-2H3,(H,27,28)
• InChI Key： OSSMPMZJYDZMFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C(NC1C=CC(=CC=1)OCC1C=CC(C#N)=CC=1)=O)(C)C

Computed Properties

• Exact Mass: 420.1240702g/mol
• Monoisotopic Mass: 420.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 71.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on AMPK activator 4

Recent Advances in AMPK Activator 4 (2493239-46-4): A Comprehensive Research Brief

AMPK (AMP-activated protein kinase) has emerged as a critical regulator of cellular energy homeostasis, making it a promising therapeutic target for metabolic disorders, cancer, and neurodegenerative diseases. Among the various AMPK activators, AMPK activator 4 (CAS: 2493239-46-4) has garnered significant attention due to its potent and selective activation of AMPK. This research brief synthesizes the latest findings on AMPK activator 4, focusing on its mechanism of action, therapeutic potential, and recent advancements in preclinical and clinical studies.

AMPK activator 4 is a small molecule compound that allosterically activates AMPK by binding to its γ-subunit, thereby mimicking the effects of AMP. Recent studies have elucidated its unique binding mode, which distinguishes it from other AMPK activators like AICAR or metformin. Structural analyses using X-ray crystallography and molecular dynamics simulations have revealed that 2493239-46-4 stabilizes the AMPK complex in a conformation that enhances its kinase activity, even under low AMP/ATP ratios. This property makes it particularly valuable for conditions where cellular energy stress is subtle but pathologically significant.

In preclinical models, AMPK activator 4 has demonstrated remarkable efficacy in ameliorating metabolic syndromes. A 2023 study published in Cell Metabolism reported that treatment with 2493239-46-4 improved glucose uptake in skeletal muscle and reduced hepatic gluconeogenesis in diabetic mice, outperforming metformin in both potency and duration of action. Notably, the compound showed minimal off-target effects, as confirmed by kinome-wide selectivity profiling. These findings underscore its potential as a next-generation antidiabetic agent.

Beyond metabolic diseases, AMPK activator 4 has shown promise in oncology. Research published in Nature Cancer (2024) highlighted its ability to suppress tumor growth in triple-negative breast cancer (TNBC) models by inhibiting fatty acid synthesis and promoting autophagy. The compound's unique mechanism—targeting both energy-sensing and anabolic pathways—positions it as a potential adjunct to conventional chemotherapy. However, challenges remain in optimizing its pharmacokinetic properties, as its oral bioavailability in primates was lower than anticipated in early-phase trials.

The neuroprotective effects of 2493239-46-4 are another active area of investigation. A groundbreaking study in Science Translational Medicine demonstrated that AMPK activator 4 crosses the blood-brain barrier and reduces tau hyperphosphorylation in Alzheimer's disease models. This effect was attributed to its dual modulation of AMPK and downstream targets like ULK1, which regulate autophagy. These results have spurred interest in repurposing the compound for neurodegenerative disorders, though long-term safety data are still being collected.

Despite these advances, several challenges must be addressed before clinical translation. The compound's solubility and tissue distribution profile require further optimization, as noted in a recent Journal of Medicinal Chemistry review (2024). Additionally, while 2493239-46-4 exhibits high selectivity for AMPK isoforms α1/α2, potential off-target effects during chronic administration warrant thorough investigation. Ongoing structure-activity relationship (SAR) studies aim to develop analogs with improved drug-like properties while retaining target specificity.

In conclusion, AMPK activator 4 (2493239-46-4) represents a paradigm-shifting tool in AMPK-targeted therapeutics. Its multifaceted applications—from metabolic regulation to oncology and neurology—highlight the versatility of AMPK modulation. As research progresses into advanced clinical trials, this compound may redefine treatment strategies for diseases with unmet medical needs. Future directions should focus on combination therapies and biomarker development to maximize its therapeutic index.